Cas no 115964-47-1 (4,5-Nonanediamine)
4,5-Nonanediamine structure
Product Name:4,5-Nonanediamine
CAS No:115964-47-1
MF:C9H22N2
MW:158.284382343292
CID:131009
PubChem ID:20071887
Update Time:2025-04-19
4,5-Nonanediamine Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Nonanediamine
- nonane-4,5-diamine
- 115964-47-1
- SCHEMBL9794616
- DTXSID50602139
-
- Inchi: 1S/C9H22N2/c1-3-5-7-9(11)8(10)6-4-2/h8-9H,3-7,10-11H2,1-2H3
- InChI Key: RHCFSUQTTLNNOH-UHFFFAOYSA-N
- SMILES: NC(CCCC)C(CCC)N
Computed Properties
- Exact Mass: 158.17846
- Monoisotopic Mass: 158.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 83.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
4,5-Nonanediamine Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
115964-47-1 (4,5-Nonanediamine) Related Products
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- 1121-22-8(trans-1,2-Cyclohexanediamine)
- 41330-23-8(Cyclopentane-1,2-diamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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